Cas no 501696-62-4 (Urea, [3-(4-aminofuro[2,3-d]pyrimidin-5-yl)phenyl]-)

• Product Name: Urea, [3-(4-aminofuro[2,3-d]pyrimidin-5-yl)phenyl]-
• CAS No: 501696-62-4
• MF: C₁₃H₁₁N₅O₂
• MW: 269.258741617203
• CID: 1561732
• Update Time: 2024-08-24

Urea, [3-(4-aminofuro[2,3-d]pyrimidin-5-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, [3-(4-aminofuro[2,3-d]pyrimidin-5-yl)phenyl]-
• Urea, N-[3-(4-aminofuro[2,3-d]pyrimidin-5-yl)phenyl]-

• Inchi： 1S/C13H11N5O2/c14-11-10-9(5-20-12(10)17-6-16-11)7-2-1-3-8(4-7)18-13(15)19/h1-6H,(H2,14,16,17)(H3,15,18,19)
• InChI Key： JBBYYTFJHSIXEO-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C2C3=C(N)N=CN=C3OC=2)=C1)C(N)=O

Computed Properties

• Exact Mass: 269.09143

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• Boiling Point: 527.4±50.0 °C(Predicted)
• PSA: 120.06
• pka: 14.39±0.50(Predicted)